Cas no 1706432-11-2 (2,3-dibromo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine hydrochloride)

• Product Name: 2,3-dibromo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine hydrochloride
• CAS No: 1706432-11-2
• MF: C₇H₉Br₂ClN₂
• MW: 316.420758962631
• CID: 6206187
• PubChem ID: 75366569
• Update Time: 2025-10-30

2,3-dibromo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,3-dibromo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine hydrochloride
• CS-0265846
• 2,3-Dibromo-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine hydrochloride
• starbld0013901
• 1706432-11-2
• EN300-7465557
• NS-05321
• AKOS016353133
• 2,3-dibromo-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine;hydrochloride

• Inchi： 1S/C7H8Br2N2.ClH/c8-6-4-3-10-2-1-5(4)11-7(6)9;/h10-11H,1-3H2;1H
• InChI Key： NQTZSTFNOIESSQ-UHFFFAOYSA-N
• SMILES： BrC1=C(NC2=C1CNCC2)Br.Cl

Computed Properties

• Exact Mass: 315.88005g/mol
• Monoisotopic Mass: 313.88210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8Ų

Additional information on 2,3-dibromo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine hydrochloride

Professional Introduction to 2,3-dibromo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine hydrochloride (CAS No. 1706432-11-2)

The compound 2,3-dibromo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine hydrochloride, identified by its CAS number 1706432-11-2, represents a significant advancement in the field of heterocyclic chemistry and pharmaceutical research. This tricyclic brominated derivative has garnered considerable attention due to its unique structural framework and promising biological activities. The pyrrolo[3,2-c]pyridine core, a fused bicyclic system combining a pyrrole and pyridine ring, serves as a versatile scaffold for designing novel therapeutic agents. The introduction of bromine atoms at the 2- and 3-positions enhances its reactivity and potential utility in medicinal chemistry.

Recent studies have highlighted the compound's significance in the development of kinase inhibitors and antimicrobial agents. The brominated pyrrolopyridine scaffold exhibits favorable interactions with biological targets due to its ability to mimic natural substrates while introducing functional handles for further derivatization. Researchers have leveraged this compound in the synthesis of small-molecule probes to investigate enzyme mechanisms and identify new drug candidates. The hydrochloride salt form improves solubility and stability, making it an attractive intermediate for both academic research and industrial applications.

In the realm of drug discovery, the structural features of 2,3-dibromo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine hydrochloride align well with current trends toward polypharmacological compounds. Its ability to engage multiple binding sites simultaneously could lead to synergistic therapeutic effects. Preliminary computational studies suggest that the bromine substituents facilitate hydrogen bonding and π-stacking interactions with protein targets, enhancing binding affinity. This insight has guided efforts to optimize the compound's pharmacokinetic profile through structure-activity relationship (SAR) studies.

The compound's relevance extends to neurological research, where tricyclic heterocycles are increasingly recognized for their potential in treating disorders such as Alzheimer's disease and Parkinson's disease. The pyrrolo[3,2-c]pyridine motif is known to modulate neurotransmitter receptors and ion channels. By incorporating bromine atoms into this framework, researchers aim to fine-tune its pharmacological properties for improved selectivity and efficacy. Early in vitro assays have demonstrated promising results in inhibiting enzymes implicated in neurodegeneration.

Advances in synthetic methodologies have further expanded the utility of this compound. Modern techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient functionalization of the brominated core. These methods enable chemists to introduce diverse substituents at strategic positions within the molecule, tailoring its biological activity for specific therapeutic applications. The hydrochloride form also simplifies purification processes, ensuring high purity standards suitable for preclinical studies.

The integration of computational chemistry has revolutionized the design of novel heterocyclic compounds like 2,3-dibromo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine hydrochloride. Molecular modeling simulations predict favorable interactions with biological targets such as kinases and G-protein coupled receptors (GPCRs). These predictions guide experimental efforts by identifying optimal modifications before costly synthesis trials. Such interdisciplinary approaches underscore the importance of collaboration between chemists and bioinformaticians in accelerating drug development pipelines.

Future directions in research may explore derivatization strategies that enhance metabolic stability while preserving biological activity. The introduction of additional functional groups or stereochemical centers could yield analogs with improved pharmacokinetic profiles. Additionally, green chemistry principles are being applied to develop sustainable synthetic routes for this compound family. These efforts align with global initiatives to minimize environmental impact without compromising chemical performance.

The commercial potential of this compound is evident in its increasing demand from pharmaceutical companies specializing in oncology and infectious diseases. Its versatility as a building block for drug candidates positions it as a valuable asset in medicinal chemistry libraries. As research progresses，this derivative will likely play a pivotal role in next-generation therapies targeting complex diseases.